Cas no 896334-09-1 (2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product name: 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896334-09-1
• MF: C₁₅H₁₂FN₃OS
• MW: 301.338685035706
• CID: 6572015

2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• 2-[(2-fluorophenyl)methylsulfanyl]-8-methylpyrido[1,2-a][1,3,5]triazin-4-one

• Inchi： 1S/C15H12FN3OS/c1-10-6-7-19-13(8-10)17-14(18-15(19)20)21-9-11-4-2-3-5-12(11)16/h2-8H,9H2,1H3
• InChI Key： JWQFWLIMJXJGKV-UHFFFAOYSA-N
• SMILES： N12C=CC(C)=CC1=NC(SCC1=CC=CC=C1F)=NC2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines

Additional information on 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido1,2-a1,3,5triazin-4-one

Introduction to 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896334-09-1)

2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one, also known by its CAS number 896334-09-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[1,2-a][1,3,5]triazines and is characterized by its unique structural features, including a fluorinated phenyl group and a methylsulfanyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The development and study of 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one have been driven by its promising pharmacological properties. Recent research has focused on its potential as an antitumor agent and its ability to modulate various biological pathways. The compound's structure allows it to interact with specific protein targets, making it a valuable candidate for drug discovery and development.

In the context of cancer research, 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one has shown promising results in inhibiting the growth of various cancer cell lines. Studies have demonstrated its ability to induce apoptosis and cell cycle arrest in cancer cells, suggesting its potential as a chemotherapeutic agent. The mechanism of action involves the compound's interaction with key signaling pathways that regulate cell proliferation and survival.

Beyond its antitumor properties, 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one has also been investigated for its anti-inflammatory effects. Inflammatory diseases are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one involves several steps that require precise control over reaction conditions. The key steps include the formation of the pyrido[1,2-a][1,3,5]triazine core and the introduction of the fluorinated phenyl and methylsulfanyl groups. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and development settings.

Clinical trials are an essential part of evaluating the safety and efficacy of new compounds like 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one. Preliminary studies have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings provide a strong foundation for further clinical investigation and potential future approval as a therapeutic agent.

In addition to its therapeutic applications, 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one has also been studied for its use as a research tool. Its unique chemical structure makes it an excellent probe for investigating biological processes at the molecular level. Researchers have used this compound to study protein-protein interactions and signaling pathways in both normal and diseased cells.

The future prospects for 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and targeting of this compound in vivo.

In conclusion, 2-{(2-fluorophenyl)methylsulfanyl}-8-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896334-09-1) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and pharmacological properties make it an exciting area of focus for scientists and clinicians alike. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the development of new treatments for various diseases.